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Compound of Interest

Compound Name: trans-2,3-Dihydro-3-ethoxyeuparin

Cat. No.: B592946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-2,3-Dihydro-3-ethoxyeuparin is a natural product belonging to the benzofuran class of

compounds.[1][2] This technical guide provides a comprehensive overview of its known

physicochemical properties, general experimental protocols for their determination, and a

discussion of plausible biological signaling pathways based on the activity of related

benzofuran derivatives. This document is intended to serve as a valuable resource for

researchers and professionals involved in the study and development of this and similar

molecules.

Physicochemical Properties
A summary of the available physicochemical data for trans-2,3-Dihydro-3-ethoxyeuparin is

presented in Table 1. It is important to note that while fundamental properties such as

molecular formula and weight are established, specific experimental values for properties like

melting and boiling points are not readily available in the current scientific literature.

Table 1: Physicochemical Properties of trans-2,3-Dihydro-3-ethoxyeuparin
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Property Value Source(s)

CAS Number 1015698-14-2 [1][2][3]

Molecular Formula C₁₅H₁₈O₄ [1][2][3]

Molecular Weight 262.30 g/mol [3]

Appearance Powder [4]

Solubility (Qualitative)

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]

Melting Point
Data not available in searched

literature.

Boiling Point
Data not available in searched

literature.

Storage Desiccate at -20°C [2][4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

trans-2,3-Dihydro-3-ethoxyeuparin are not available in the reviewed literature. However, the

following sections describe generalized and widely accepted methodologies for determining the

melting point and solubility of related benzofuran and natural product compounds.

Determination of Melting Point
The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range typically signifies a pure compound, while a broad range often indicates the presence of

impurities.

Principle: The sample is heated at a controlled rate, and the temperature range over which the

solid transitions to a liquid is observed.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)
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Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, powdered trans-2,3-Dihydro-3-
ethoxyeuparin is packed into the sealed end of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point (if known from analogous compounds). The heating rate is then

reduced to 1-2°C per minute to allow for thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting range is reported as T₁ - T₂.

Workflow for Melting Point Determination
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Workflow for Melting Point Determination

Dry and powder the sample

Pack sample into capillary tube

Place in melting point apparatus

Heat rapidly to ~15°C below expected MP

Reduce heating rate to 1-2°C/min

Observe and record melting range (T1-T2)

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid organic compound.

Determination of Solubility
Understanding the solubility of a compound is crucial for its formulation, purification, and

biological testing.

Principle: A standardized amount of the solute is mixed with a specific volume of a solvent to

determine if it dissolves at a given temperature. This can be a qualitative assessment or a

quantitative measurement.
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Apparatus:

Vials or test tubes

Vortex mixer

Water bath or incubator

Analytical balance

Pipettes

Procedure (Qualitative):

Sample Preparation: Weigh a small, precise amount of trans-2,3-Dihydro-3-ethoxyeuparin
(e.g., 1 mg) into a clean vial.

Solvent Addition: Add a measured volume of the desired solvent (e.g., 1 mL of DMSO) to the

vial.

Dissolution: Vortex the mixture for 1-2 minutes at room temperature.

Observation: Visually inspect the solution for any undissolved particles. If the solid has

completely dissolved, the compound is considered soluble under these conditions.

Heating (Optional): If the compound is not soluble at room temperature, the vial can be

gently warmed (e.g., in a 37°C water bath) and sonicated to aid dissolution.[4] Any changes

in solubility should be noted.

Workflow for Solubility Determination
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Workflow for Qualitative Solubility Testing
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Caption: A generalized workflow for the qualitative assessment of a compound's solubility.

Plausible Biological Signaling Pathways
Direct experimental evidence detailing the specific signaling pathways modulated by trans-2,3-
Dihydro-3-ethoxyeuparin is currently unavailable in the scientific literature. However, studies
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on related benzofuran derivatives provide insights into potential mechanisms of action.

Benzofurans are known to exhibit a wide range of biological activities, including anti-

inflammatory and anticancer effects, often through the modulation of key signaling cascades.[5]

[6]

Two prominent pathways that are frequently implicated in the biological activity of benzofuran

derivatives are the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and

MAPK (Mitogen-Activated Protein Kinase) signaling pathways.[5] These pathways are central

regulators of inflammation, cell proliferation, and survival.

The diagram below illustrates a simplified representation of the NF-κB signaling pathway, a

plausible target for benzofuran derivatives.

NF-κB Signaling Pathway
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Hypothesized Modulation of NF-κB Pathway by Benzofuran Derivatives
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Caption: A plausible mechanism where benzofuran derivatives may inhibit the NF-κB signaling

pathway.

Disclaimer: This guide is intended for informational purposes for a scientific audience. The lack

of specific experimental data for trans-2,3-Dihydro-3-ethoxyeuparin necessitates the use of

generalized protocols and hypothesized biological activities based on related compounds.

Researchers should independently validate all experimental procedures and biological

hypotheses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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